Cas no 13794-25-7 (1H-Benzimidazole-2-methanol,a-(1-methylethyl)-)

1H-Benzimidazole-2-methanol,a-(1-methylethyl)- structure
13794-25-7 structure
Product Name:1H-Benzimidazole-2-methanol,a-(1-methylethyl)-
CAS No:13794-25-7
MF:C11H14N2O
MW:190.241662502289
CID:119941
PubChem ID:4366352
Update Time:2025-04-18

1H-Benzimidazole-2-methanol,a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-methanol,a-(1-methylethyl)-
    • 1-(1H-Benzimidazol-2-yl)-2-methyl-1-propanol
    • 1H-Benzimidazole-2-methanol,alpha-(1-methylethyl)-(9CI)
    • 1-(1H-benzimidazol-2-yl)-2-methylpropan-1-ol
    • 1-(1H-Benzo[d]imidazol-2-yl)-2-methylpropan-1-ol
    • 13794-25-7
    • SCHEMBL15221577
    • Inchi: 1S/C11H14N2O/c1-7(2)10(14)11-12-8-5-3-4-6-9(8)13-11/h3-7,10,14H,1-2H3,(H,12,13)
    • InChI Key: LRDVLBGUWRTAJE-UHFFFAOYSA-N
    • SMILES: OC(C1=NC2C=CC=CC=2N1)C(C)C

Computed Properties

  • Exact Mass: 190.111
  • Monoisotopic Mass: 190.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.9A^2

Experimental Properties

  • PSA: 48.91000
  • LogP: 2.25230
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